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Introduction

The integration of observational data from NASA's Jet Propulsion Laboratory (JPL) into Earth
system models (ESMs) is crucial for improving our understanding and prediction of the Earth's
complex environmental systems. JPL missions provide a wealth of information on various
components of the Earth system, including the hydrosphere, atmosphere, and biosphere. By
assimilating or calibrating models with this data, researchers can enhance model accuracy,
reduce uncertainties, and gain deeper insights into physical processes.

This document provides best practices, detailed protocols, and application notes for integrating
JPL data into ESMs. It covers key JPL datasets, data preprocessing and bias correction
techniques, and methodologies for data assimilation and model calibration.

Key JPL Datasets for Earth System Models

A variety of JPL datasets are instrumental for enhancing Earth system models. The choice of
dataset depends on the specific scientific question and the component of the Earth system
being modeled.
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Dataset/Mission

Measured Variable

Relevance to Earth System
Models

GRACE (Gravity Recovery and
Climate Experiment) &
GRACE-FO

Terrestrial Water Storage
(TWS) Anomaly

Constrains the total water
balance in hydrological and
land surface models, improving
simulations of groundwater,

soil moisture, and runoff.[1][2]

SMAP (Soil Moisture Active

Passive)

Surface Soil Moisture

Improves the representation of
land surface hydrology, leading
to better simulations of soll
moisture dynamics and
streamflow.[3][4][5]

AIRS (Atmospheric Infrared
Sounder)

Atmospheric Temperature and
Water Vapor Profiles, Trace
Gases (e.g., CO2)

Enhances weather forecasting
and atmospheric chemistry
models by providing detailed
information on the vertical

structure of the atmosphere.[6]

[7](8]

MEaSUREs (Making Earth
System Data Records for Use

in Research Environments)

Various (e.g., Sea Surface
Temperature, Land Surface
Temperature, Soil Moisture,

Sea Ice Motion)

Provides long-term, consistent
data records crucial for climate
model validation and

initialization.[9]

Core Methodologies for Data Integration

Two primary methodologies are employed to integrate JPL data into Earth system models: data

assimilation and model calibration.

Data Assimilation: This process combines observations with model forecasts to produce an

optimal estimate of the current state of the system.[10][11][12][13] It is a sequential process

where the model state is updated as new observations become available.

Model Calibration: This involves adjusting model parameters to minimize the difference

between model outputs and observations.[1] This approach aims to improve the underlying
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model physics and parameterizations.

The following diagram illustrates the general workflow for integrating JPL data into an Earth

system model.
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General workflow for JPL data integration.

Experimental Protocols
Protocol 1: Preprocessing of JPL Data

Objective: To prepare raw JPL satellite data for integration with an Earth system model.

Methodology:

o Data Acquisition: Download the required JPL dataset (e.g., GRACE Level-3 TWS data,
SMAP Level-3 soil moisture data) from the appropriate NASA data archive, such as the
Physical Oceanography Distributed Active Archive Center (PO.DAAC) or the National Snow
and Ice Data Center (NSIDC).

o Data Formatting and Extraction:
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o JPL data is often provided in HDF5 or NetCDF format. Use libraries such as h5py or
netCDF4 in Python to read the data.

o Extract the relevant variables, such as terrestrial water storage anomalies from GRACE or
soil moisture from SMAP, along with their corresponding time and spatial coordinates.

o Spatial and Temporal Resampling:

o Spatial: Earth system models operate on a specific grid. If the satellite data grid differs,
resampling is necessary. Use conservative remapping techniques for gridded data to
ensure that the total amount of the physical quantity is conserved.

o Temporal: Satellite data may have a different temporal resolution (e.g., monthly for
GRACE) than the model's time step (e.g., daily or hourly). Temporal interpolation or
aggregation may be required.

» Bias Correction: Systematic differences often exist between satellite observations and model
simulations.

o Quantile Mapping: This is a widely used method that adjusts the cumulative distribution
function (CDF) of the satellite data to match the CDF of the model simulation or in-situ
observations.[2][9]

o Linear Scaling: This simpler method adjusts the mean of the satellite data to match the
mean of the reference data.

Protocol 2: Data Assimilation using an Ensemble
Kalman Filter (EnKF)

Objective: To sequentially update the state of an Earth system model with JPL observations.
Methodology:

e Model Ensemble Generation: Create an ensemble of model simulations by perturbing model
forcings (e.g., precipitation), initial conditions, or parameters. The spread of the ensemble
represents the model uncertainty.
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o Forecast Step: Advance the model ensemble forward in time until observations are available.
¢ Analysis Step (Update):

o When JPL observations are available, use the ensemble Kalman filter equations to update
the model state of each ensemble member. The update is a weighted average of the
model forecast and the observations, with the weights determined by the model and
observation uncertainties.

o The updated model state is a combination of the forecast and the new information from
the observations.

o Repeat: Continue the forecast-analysis cycle for the duration of the simulation period.

The following diagram illustrates the logical flow of the Ensemble Kalman Filter data
assimilation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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